Quetiapine Sulfoxide-d8
Quetiapine Sulfoxide-d8
Brand Name:
Vulcanchem
CAS No.:
1330238-38-4
VCID:
VC0023907
InChI:
InChI=1S/C21H25N3O3S/c25-14-16-27-15-13-23-9-11-24(12-10-23)21-17-5-1-3-7-19(17)28(26)20-8-4-2-6-18(20)22-21/h1-8,25H,9-16H2/i9D2,10D2,11D2,12D2
SMILES:
C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3S(=O)C4=CC=CC=C42
Molecular Formula:
C21H25N3O3S
Molecular Weight:
407.558
Quetiapine Sulfoxide-d8
CAS No.: 1330238-38-4
Reference Standards
VCID: VC0023907
Molecular Formula: C21H25N3O3S
Molecular Weight: 407.558
| CAS No. | 1330238-38-4 |
|---|---|
| Product Name | Quetiapine Sulfoxide-d8 |
| Molecular Formula | C21H25N3O3S |
| Molecular Weight | 407.558 |
| IUPAC Name | 2-[2-[2,2,3,3,5,5,6,6-octadeuterio-4-(11-oxobenzo[b][1,4]benzothiazepin-6-yl)piperazin-1-yl]ethoxy]ethanol |
| Standard InChI | InChI=1S/C21H25N3O3S/c25-14-16-27-15-13-23-9-11-24(12-10-23)21-17-5-1-3-7-19(17)28(26)20-8-4-2-6-18(20)22-21/h1-8,25H,9-16H2/i9D2,10D2,11D2,12D2 |
| Standard InChIKey | FXJNLPUSSHEDON-PMCMNDOISA-N |
| SMILES | C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3S(=O)C4=CC=CC=C42 |
| Synonyms | 2-[2-[4-(5-Oxidodibenzo[b,f][1,4]thiazepin-11-yl)-1-(piperazinyl-d8)]ethoxy]ethanol;_x000B_ |
| PubChem Compound | 46782829 |
| Last Modified | Nov 11 2021 |
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